Cas no 2137432-83-6 (rac-(1R,2S)-2-fluorocyclohexane-1-sulfinyl chloride)

• Product Name: rac-(1R,2S)-2-fluorocyclohexane-1-sulfinyl chloride
• CAS No: 2137432-83-6
• MF: C₆H₁₀ClFOS
• MW: 184.659403324127
• CID: 5840850
• PubChem ID: 165459099
• Update Time: 2025-06-08

rac-(1R,2S)-2-fluorocyclohexane-1-sulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-732880
• 2137432-83-6
• rac-(1R,2S)-2-fluorocyclohexane-1-sulfinyl chloride

• Inchi： 1S/C6H10ClFOS/c7-10(9)6-4-2-1-3-5(6)8/h5-6H,1-4H2/t5-,6+,10?/m1/s1
• InChI Key： QACZCCZQDXXQSW-CGQSYLDTSA-N
• SMILES： ClS([C@H]1CCCC[C@H]1F)=O

Computed Properties

• Exact Mass: 184.0124920g/mol
• Monoisotopic Mass: 184.0124920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.3Ų

Additional information on rac-(1R,2S)-2-fluorocyclohexane-1-sulfinyl chloride

Professional Introduction to rac-(1R,2S)-2-fluorocyclohexane-1-sulfinyl chloride (CAS No. 2137432-83-6)

Rac-(1R,2S)-2-fluorocyclohexane-1-sulfinyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2137432-83-6, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its structural configuration, featuring a cyclohexane ring with fluorine and sulfinyl chloride substituents, makes it particularly valuable for developing innovative therapeutic agents.

The stereochemistry of rac-(1R,2S)-2-fluorocyclohexane-1-sulfinyl chloride is meticulously controlled to ensure optimal reactivity and selectivity in synthetic pathways. The presence of the (1R,2S) configuration implies a specific spatial arrangement of atoms, which is critical for the compound's interaction with biological targets. This stereochemical purity is often achieved through advanced chiral resolution techniques, underscoring the compound's importance in high-value chemical synthesis.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their enhanced metabolic stability and improved pharmacokinetic profiles. Rac-(1R,2S)-2-fluorocyclohexane-1-sulfinyl chloride exemplifies this trend, as its fluorine atom contributes to the compound's lipophilicity and binding affinity. Studies have demonstrated its utility in constructing novel scaffolds for drugs targeting neurological disorders, infectious diseases, and cancer. The sulfinyl chloride moiety further enhances its reactivity, allowing for facile functionalization in drug development pipelines.

One of the most compelling applications of rac-(1R,2S)-2-fluorocyclohexane-1-sulfinyl chloride is in the synthesis of protease inhibitors. Proteases play a pivotal role in numerous physiological processes, and their inhibition is a key strategy in treating conditions such as HIV/AIDS and cancer. The fluorinated cyclohexane ring provides a stable platform for designing molecules that can selectively bind to active sites on target proteases. Recent advancements in computational chemistry have enabled the precise modeling of these interactions, leading to more efficient drug candidates derived from this intermediate.

The pharmaceutical industry has also explored the use of rac-(1R,2S)-2-fluorocyclohexane-1-sulfinyl chloride in developing vaccines and immunomodulators. The compound's ability to undergo selective modifications allows for the creation of conjugates that can elicit strong immune responses. For instance, researchers have utilized this intermediate to link fluorinated antigens with adjuvants, enhancing vaccine efficacy against pathogens. Such innovations highlight the compound's versatility beyond traditional small-molecule drug development.

From a synthetic chemistry perspective, rac-(1R,2S)-2-fluorocyclohexane-1-sulfinyl chloride offers a unique challenge due to its complex stereochemistry. However, it also presents an opportunity for methodological innovation. Recent publications have described novel catalytic systems that facilitate the asymmetric synthesis of this compound with high enantioselectivity. These advances not only streamline production but also open doors for exploring related fluorinated scaffolds with potential therapeutic applications.

The environmental impact of fluorinated compounds has been a topic of ongoing discussion in the scientific community. While fluorine atoms enhance drug stability and bioavailability, they also necessitate careful consideration in waste management and disposal processes. Efforts are underway to develop greener synthetic routes for rac-(1R,2S)-2-fluorocyclohexane-1-sulfinyl chloride that minimize environmental footprint without compromising yield or purity. Such initiatives align with broader sustainability goals within the pharmaceutical sector.

In conclusion, rac-(1R,2S)-2-fluorocyclohexane-1-sulfinyl chloride (CAS No. 2137432-83-6) represents a cornerstone in modern medicinal chemistry. Its unique structural features and versatile reactivity make it indispensable for designing next-generation therapeutics across multiple disease areas. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of pharmaceutical innovation.